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Chelirubine Chloride Chelirubine Chloride
Brand Name: Vulcanchem
CAS No.: 30044-85-0
VCID: VC0030718
InChI: InChI=1S/C21H16NO5.ClH/c1-22-8-14-19(17(23-2)7-18-21(14)27-10-26-18)12-4-3-11-5-15-16(25-9-24-15)6-13(11)20(12)22;/h3-8H,9-10H2,1-2H3;1H/q+1;/p-1
SMILES: C[N+]1=CC2=C3C(=CC(=C2C4=C1C5=CC6=C(C=C5C=C4)OCO6)OC)OCO3.[Cl-]
Molecular Formula: C21H16ClNO5
Molecular Weight: 397.8 g/mol

Chelirubine Chloride

CAS No.: 30044-85-0

Reference Standards

VCID: VC0030718

Molecular Formula: C21H16ClNO5

Molecular Weight: 397.8 g/mol

Chelirubine Chloride - 30044-85-0

CAS No. 30044-85-0
Product Name Chelirubine Chloride
Molecular Formula C21H16ClNO5
Molecular Weight 397.8 g/mol
IUPAC Name 15-methoxy-24-methyl-5,7,18,20-tetraoxa-24-azoniahexacyclo[11.11.0.02,10.04,8.014,22.017,21]tetracosa-1(13),2,4(8),9,11,14,16,21,23-nonaene;chloride
Standard InChI InChI=1S/C21H16NO5.ClH/c1-22-8-14-19(17(23-2)7-18-21(14)27-10-26-18)12-4-3-11-5-15-16(25-9-24-15)6-13(11)20(12)22;/h3-8H,9-10H2,1-2H3;1H/q+1;/p-1
Standard InChIKey METXFOLRORBRGD-UHFFFAOYSA-M
SMILES C[N+]1=CC2=C3C(=CC(=C2C4=C1C5=CC6=C(C=C5C=C4)OCO6)OC)OCO3.[Cl-]
Canonical SMILES C[N+]1=CC2=C3C(=CC(=C2C4=C1C5=CC6=C(C=C5C=C4)OCO6)OC)OCO3.[Cl-]
Synonyms 5-Methoxy-13-methyl-[1,3]benzodioxolo[5,6-c]-1,3-dioxolo[4,5-i]phenanthridinium Chloride; Bocconine Chloride; Chelirubin Chloride; NSC 613395;
PubChem Compound 356658
Last Modified Nov 11 2021
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